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Compound of Interest

Compound Name: Tyrosinase-IN-18

Cat. No.: B12378758

Essential Safety and Handling Guide for Tyrosinase-
IN-18

This guide provides immediate and essential safety, handling, and disposal information for
researchers, scientists, and drug development professionals working with Tyrosinase-IN-18.
The following procedures are designed to ensure the safe use of this compound in a laboratory
setting.

Physicochemical Properties

A summary of the known physical and chemical properties of Tyrosinase-IN-18 is provided

below.
Property Value Source
Molecular Formula C19H18N20sS MedChemExpress SDS[1]
Appearance Off-white to light yellow solid ChemicalBook
Purity 99.33% MedChemExpress

Hazard Identification and Safety Precautions

According to the Safety Data Sheet (SDS) provided by MedChemExpress, Tyrosinase-IN-18 is
not classified as a hazardous substance or mixture.[1] However, as with any chemical of
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unknown toxicological properties, it is crucial to handle it with care and use appropriate
personal protective equipment (PPE).

Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses with side shields or goggles.

Hand Protection: Use compatible chemical-resistant gloves.

Skin and Body Protection: Wear a standard laboratory coat.

Respiratory Protection: Not required under normal use conditions with adequate ventilation.

Operational and Handling Plan

Engineering Controls:

o Work in a well-ventilated area, preferably in a chemical fume hood.
Handling Procedures:

e Avoid inhalation of dust or fumes.

e Prevent contact with skin and eyes.

e Wash hands thoroughly after handling.

Storage:

o Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Emergency Procedures

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12378758?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

= f i id
BE“GH > etycﬁfke,b\lx‘/?i;cz:l:i]ligtly S Itjrilcineg

Situation Procedure

Immediately flush eyes with plenty of water for

Eye Contact ) ) .
at least 15 minutes. Seek medical attention.[1]

Remove contaminated clothing and rinse the

Skin Contact )
affected area with plenty of water.[1]

Move the person to fresh air. If breathing is

Inhalation o ) )
difficult, provide respiratory support.[1]

Do NOT induce vomiting. Rinse mouth with

Ingestion . . . :
water and seek immediate medical attention.

Disposal Plan

Dispose of Tyrosinase-IN-18 and any contaminated materials in accordance with local, state,
and federal regulations. It is recommended to use a licensed professional waste disposal

service.

Experimental Protocols

While a specific experimental protocol for Tyrosinase-IN-18 is not provided, a general workflow
for screening tyrosinase inhibitors is outlined below. This can be adapted for experiments

involving Tyrosinase-IN-18.

General Workflow for Screening Tyrosinase Inhibitors:

o Preparation of Reagents:
o Prepare a stock solution of Tyrosinase-IN-18 in a suitable solvent (e.g., DMSO).
o Prepare a solution of mushroom tyrosinase in phosphate buffer.
o Prepare a solution of L-DOPA (a substrate for tyrosinase) in phosphate buffer.

e Enzyme Inhibition Assay:

o In a 96-well plate, add the tyrosinase solution.
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[e]

Add various concentrations of the Tyrosinase-IN-18 solution to the wells.

o

Pre-incubate the enzyme and inhibitor at a specific temperature for a set time.

[¢]

Initiate the enzymatic reaction by adding the L-DOPA solution.

[¢]

Measure the formation of dopachrome (an colored product) over time using a microplate
reader at a specific wavelength (e.g., 475 nm).

e Data Analysis:

o Calculate the percentage of tyrosinase inhibition for each concentration of Tyrosinase-IN-
18.

o Determine the ICso value (the concentration of inhibitor required to inhibit 50% of the
enzyme activity).

Visualizations

Below are diagrams illustrating the mechanism of action of tyrosinase and a typical
experimental workflow for its inhibitors.
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Caption: Mechanism of Tyrosinase Inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Tyrosinase-
IN-18]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12378758#personal-protective-equipment-for-
handling-tyrosinase-in-18]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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